Cas no 1805306-65-3 (6-(Chloromethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-methanol)

• Product Name: 6-(Chloromethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-methanol
• CAS No: 1805306-65-3
• MF: C₉H₇ClF₅NO₂
• MW: 291.602399110794
• CID: 4812500
• Update Time: 2025-05-20

6-(Chloromethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-methanol

• Inchi： 1S/C9H7ClF5NO2/c10-2-4-1-5(7(11)12)6(3-17)8(16-4)18-9(13,14)15/h1,7,17H,2-3H2
• InChI Key： BDJWPCCMPMFLFK-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(F)F)=C(CO)C(=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 2.5
• Topological Polar Surface Area: 42.4

Additional information on 6-(Chloromethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-methanol

Recent Advances in the Study of 6-(Chloromethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-methanol (CAS: 1805306-65-3)

The compound 6-(Chloromethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-methanol (CAS: 1805306-65-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethoxy and difluoromethyl substituents, presents a promising scaffold for the development of novel therapeutic agents. Recent studies have focused on its synthesis, structural optimization, and potential biological applications, particularly in the context of enzyme inhibition and drug discovery.

One of the key areas of investigation has been the synthesis and structural characterization of this compound. Researchers have developed efficient synthetic routes to produce 6-(Chloromethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-methanol with high purity and yield. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its molecular structure. The presence of multiple fluorine atoms in the molecule enhances its metabolic stability and bioavailability, making it an attractive candidate for further pharmacological evaluation.

In terms of biological activity, preliminary studies suggest that this compound exhibits potent inhibitory effects against specific enzymes involved in inflammatory pathways. For instance, it has shown promising activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. Molecular docking studies have revealed that the compound binds effectively to the active site of COX-2, potentially explaining its inhibitory properties. These findings open new avenues for the development of anti-inflammatory drugs with improved efficacy and reduced side effects.

Another significant aspect of recent research has been the exploration of the compound's potential as a building block for more complex pharmaceutical agents. Its reactive chloromethyl group allows for further functionalization, enabling the synthesis of derivatives with tailored biological activities. Several research groups have reported the successful modification of this scaffold to create libraries of compounds for high-throughput screening against various disease targets, including cancer and infectious diseases.

Despite these promising developments, challenges remain in the optimization of this compound for clinical use. Issues such as solubility, pharmacokinetics, and toxicity profiles need to be addressed through systematic structure-activity relationship (SAR) studies. Recent efforts have focused on modifying the pyridine core and the substituents to enhance drug-like properties while maintaining biological activity. Computational modeling and in vitro assays have been instrumental in guiding these optimization efforts.

In conclusion, 6-(Chloromethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-methanol represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Ongoing research aims to further elucidate its mechanism of action, optimize its chemical properties, and explore its therapeutic potential across a range of diseases. The integration of synthetic chemistry, computational biology, and pharmacological evaluation will be crucial in advancing this compound toward preclinical and clinical development.